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Compound of Interest

Compound Name: 4-Bromo-2-chloro-5-nitropyridine

Cat. No.: B1440974

An In-Depth Technical Guide to 4-Bromo-2-chloro-5-nitropyridine: Commercial Availability,
Synthesis, and Applications

Introduction

4-Bromo-2-chloro-5-nitropyridine is a highly functionalized heterocyclic compound of
significant interest to the pharmaceutical and agrochemical industries. Its pyridine core is
substituted with three key functional groups: a bromine atom, a chlorine atom, and a nitro
group. This unique combination of electron-withdrawing groups and halogens at specific
positions makes it a versatile and valuable building block in organic synthesis.[1][2] The
presence of these groups provides multiple reactive sites, allowing for sequential and
regioselective modifications to construct complex molecular architectures.[1]

This guide serves as a technical resource for researchers, chemists, and drug development
professionals, providing comprehensive information on the commercial availability, key
properties, synthetic utility, and safety considerations of 4-Bromo-2-chloro-5-nitropyridine.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a reagent is fundamental for its
effective use in synthesis and for ensuring safe handling and storage. The key properties of 4-
Bromo-2-chloro-5-nitropyridine are summarized below.
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Property Value Source(s)
CAS Number 1261767-18-3 [1]
Molecular Formula CsH2BrCIN202 [1]
Molecular Weight 237.44 g/mol [1]
Appearance Yellow Powder / Solid [3]
Purity Typically =95% [1]

64 - 69 °C (for the related 5-
Melting Point Bromo-2-chloro-3- [3]
nitropyridine)

Room temperature, under an
Storage ) [1]
inert gas atmosphere

Commercial Availability and Suppliers

4-Bromo-2-chloro-5-nitropyridine is available from a variety of chemical suppliers that
specialize in providing building blocks for research and development. Purity levels are typically
high, ensuring reproducibility in synthetic applications. The table below lists several commercial
sources. Researchers are advised to contact suppliers directly for the most current pricing and
availability information.

. . Available CAS Number
Supplier Purity Offered o ]
Quantities Listed
Sigma-Aldrich (Merck)  Not specified Inquire 1261767-18-3
MySkinRecipes >95% 100mg, 250mg, 19, 59 1261767-18-3
ChemuUniverse Inquire Inquire Not specified

95% (for 2-bromo-5- ,
AChemBlock ) o Inquire 1805185-41-4
chloro-4-nitropyridine)

Note: The availability and listed specifications are subject to change. It is crucial to verify the
product details with the supplier before procurement.
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Synthetic Pathways and Reactivity

The synthetic value of 4-Bromo-2-chloro-5-nitropyridine lies in the differential reactivity of its
substituents. The chlorine atom at the 2-position and the bromine atom at the 4-position are
susceptible to nucleophilic aromatic substitution (SNAr) reactions, while the nitro group can be
reduced to an amine, providing a handle for further derivatization.[2]

lllustrative Synthetic Workflow

The synthesis of functionalized nitropyridines often involves a multi-step process, including
nitration, halogenation, and subsequent modifications. The following diagram illustrates a
generalized workflow for the preparation of a related di-halogenated nitropyridine, which
showcases the typical transformations involved.

Step 1: Nitration

(Pyridin—Z—ol Derivative)

HNOs3 / H2S04

Step 2: Halogenation (Bromination)

Nitropyridin-2-ol

Brz2 / Acetic Acid

Step 3: Chlorination

Gromo-nitropyridin-Z-oD

POCIs

Final Broduct

4-Bromo-2-chloro-5-nitropyridine
(or related isomer)
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Caption: Generalized synthetic workflow for producing halogenated nitropyridines.

Exemplary Synthetic Protocol: Synthesis of 3-bromo-2-
chloro-4-methyl-5-nitropyridine

The following protocol, adapted from the synthesis of a structurally similar compound,
illustrates a practical experimental approach.[4]

Step 1: Bromination of 4-Methyl-5-nitropyridin-2-ol

Suspend 4-Methyl-5-nitropyridin-2-ol (1.0 eq) in acetic acid.

Add bromine (6.0 eq) dropwise to the suspension over 1.5 hours.

Stir the mixture for 5 minutes, then pour it into ice-water.

Stir the resulting suspension for 1 hour.

Filter the suspension, wash the residue with water, and dry in vacuo to yield 3-bromo-4-
methyl-5-nitropyridin-2-ol.

Step 2: Chlorination of 3-bromo-4-methyl-5-nitropyridin-2-ol

Suspend the product from Step 1 (1.0 eq) in acetonitrile (CHsCN).

Add phosphorus oxychloride (POCIs) (1.6 eq) dropwise.

Heat the reaction mixture at 75 °C for 19 hours.

Allow the mixture to cool and then pour it into ice-water.

Isolate the precipitate by filtration, wash the residue with water, and dry in vacuo to obtain
the final product, 3-bromo-2-chloro-4-methyl-5-nitropyridine.[4]

Applications in Drug Discovery and Agrochemicals
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The unique substitution pattern of 4-Bromo-2-chloro-5-nitropyridine makes it a valuable
precursor for a wide range of biologically active molecules.

Pharmaceutical Development

Nitropyridine derivatives are crucial intermediates in the synthesis of numerous Active
Pharmaceutical Ingredients (APIs).[5] The pyridine scaffold is a common motif in many drugs,
and the reactive handles on this compound allow for its elaboration into complex drug
candidates.[2][5]

» Kinase Inhibitors: The 2-aminopyridine structure, which can be readily accessed by reduction
of the nitro group and subsequent reactions, is a key pharmacophore in many kinase
inhibitors used in oncology.[6]

e Antibacterial Agents: This intermediate is employed in the synthesis of novel compounds
targeting bacterial infections.[1]

o General Drug Discovery: The ability to perform selective cross-coupling and substitution
reactions at the bromine and chlorine positions allows for the creation of diverse chemical
libraries for high-throughput screening.

Agrochemical Synthesis

In addition to its role in pharmaceuticals, this compound serves as a building block for modern
agrochemicals.[1] Its structure can be incorporated into next-generation pesticides and
herbicides, contributing to improved crop protection and agricultural productivity.[7]

Reaction Versatility Diagram

The following diagram illustrates how 4-Bromo-2-chloro-5-nitropyridine can serve as a
central hub for generating diverse molecular scaffolds.
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4-Bromo-2-chloro-5-nitropyridine

Pd Catalyst, Nu-H (e.g., R-NHz, Reducing Agent
Base R-OH) (e.g., Fe/HCI, H2/Pd-C)
Suzuki / Stille Coupling Nucleophilic Substitution Nitro Group Reduction
(at C4-Br) (at C2-Cl) (-NO2 - -NH2)

Aryl/Heteroaryl Pyridines 2-Amino/Alkoxy/Thio Pyridines Diaminopyridine Derivatives

Click to download full resolution via product page
Caption: Key reaction pathways starting from 4-Bromo-2-chloro-5-nitropyridine.

Safety, Handling, and Storage

As with all reactive chemical reagents, proper safety precautions must be observed when
handling 4-Bromo-2-chloro-5-nitropyridine and related compounds. Information is derived
from safety data sheets (SDS) for structurally similar nitropyridines.[3][8][9]

Hazard ldentification:

e May cause skin irritation.[9]

o Causes serious eye irritation.[9]

o May cause respiratory irritation.[9]

Personal Protective Equipment (PPE):

» Hand Protection: Wear impervious gloves.[8]

o Eye Protection: Use chemical safety goggles or glasses.[3][8]

o Body Protection: Wear a lab coat or other protective work clothing.[8]
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o Respiratory Protection: Use a suitable respirator if high concentrations of dust are present or
ventilation is inadequate.[8]

First-Aid Measures:

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration
and seek immediate medical attention.[3][8]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing and seek medical advice.[3][8]

e Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and consult a doctor.[3][8]

 Ingestion: Do not induce vomiting. Rinse mouth and seek immediate medical attention.[3]
Storage and Handling:

o Store in a well-ventilated place and keep the container tightly closed.[3]

» Store at room temperature under an inert gas to prevent degradation.[1]

e Wash hands thoroughly after handling.[3]

Conclusion

4-Bromo-2-chloro-5-nitropyridine is a pivotal chemical intermediate with significant utility in
both pharmaceutical and agrochemical research and development. Its commercial availability
from specialized suppliers, combined with its well-defined reactivity, allows chemists to
strategically design and execute complex synthetic routes. A comprehensive understanding of
its properties, synthetic applications, and safety protocols is essential for leveraging this
versatile building block to its full potential in the creation of novel and impactful molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.myskinrecipes.com/shop/en/pyridine-derivatives/47385--4-bromo-2-chloro-5-nitropyridine.html
https://www.innospk.com/en/?news/grok-exploring-3-bromo-2-chloro-5-nitropyridine-properties-and-applications
https://www.fishersci.com/store/msds?partNumber=AC379570250&countryCode=US&language=en
https://www.rsc.org/suppdata/md/c3/c3md00014a/c3md00014a.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/role-nitropyridines-pharmaceutical-development-um
https://www.benchchem.com/pdf/The_Bromo_Advantage_A_Comparative_Guide_to_2_Amino_5_bromo_4_methylpyridine_and_its_Chloro_Analog_as_Synthetic_Intermediates.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/boosting-your-synthesis-the-role-of-2-bromo-4-methyl-5-nitropyridine-oa
http://www.accelachem.com/cn/msds/SY008967.pdf
https://www.jubilantingrevia.com/uploads/files/237msds_2-Nitro-5-bromopyridine.pdf
https://www.benchchem.com/product/b1440974#commercial-availability-of-4-bromo-2-chloro-5-nitropyridine
https://www.benchchem.com/product/b1440974#commercial-availability-of-4-bromo-2-chloro-5-nitropyridine
https://www.benchchem.com/product/b1440974#commercial-availability-of-4-bromo-2-chloro-5-nitropyridine
https://www.benchchem.com/product/b1440974#commercial-availability-of-4-bromo-2-chloro-5-nitropyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1440974?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1440974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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